Cas no 1448126-56-4 (N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide)

• Product Name: N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide
• CAS No: 1448126-56-4
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6532940
• Update Time: 2025-06-12

N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide
• N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-2-ethoxyacetamide

• Inchi： 1S/C16H25N3O2/c1-2-21-11-16(20)17-10-13-9-15(12-7-8-12)19(18-13)14-5-3-4-6-14/h9,12,14H,2-8,10-11H2,1H3,(H,17,20)
• InChI Key： ABWQQNNWXAJUCH-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2CC2)N(C2CCCC2)N=1)(=O)COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide

Professional Introduction to N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide (CAS No. 1448126-56-4)

N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1448126-56-4, represents a novel molecular structure that combines the functionalities of cyclopentyl and cyclopropyl groups with a pyrazole core, making it a promising candidate for various biochemical applications.

The molecular framework of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide is designed to interact with biological targets in a unique manner. The presence of the pyrazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential therapeutic properties. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of bulky cyclopentyl and cyclopropyl groups enhances the compound's binding affinity and selectivity, which is crucial for drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity. N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide has been investigated for its potential role in inhibiting key enzymes involved in metabolic pathways. For instance, studies have shown that this compound can interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes. The ethoxyacetamide moiety further contributes to its pharmacological profile by enhancing solubility and bioavailability.

The synthesis of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, are employed to construct the complex molecular structure. The synthesis pathway also emphasizes green chemistry principles, ensuring minimal waste and high yield, which aligns with the growing emphasis on sustainable pharmaceutical practices.

One of the most compelling aspects of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide is its potential in drug discovery. The compound's unique structural features make it an attractive scaffold for designing novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced pharmacological properties. These efforts have led to the discovery of compounds with improved efficacy and reduced toxicity.

The biological activity of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl-2-ethoxyacetamide has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit target enzymes with high specificity, suggesting its potential as a lead compound for drug development. Preclinical studies have further corroborated these findings, showing promising results in animal models. These studies highlight the compound's potential as a therapeutic agent for various diseases.

The development of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-ylmethyl)-2 ethoxy acetamide aligns with the broader trend in pharmaceutical research towards personalized medicine. By understanding the intricate interactions between compounds and biological targets, researchers can design drugs that are tailored to individual patients' needs. This approach holds promise for treating complex diseases such as cancer and neurodegenerative disorders.

The future of N-(1-cyclopentyl -5 -cyclo prop yl - 1 H - pyrazol - 3 - yl ) methyl - 2 eth oxy acet amide lies in its continued investigation and optimization. As research progresses, new synthetic strategies will be developed to improve its production efficiency and pharmacological properties. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical applications.

In conclusion, N-(1-cyclopentyl -5 -cyclo prop yl - 1 H - pyrazol - 3 - yl ) methyl - 2 eth oxy acet amide (CAS No. 1448126 -56 -4) is a remarkable compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its promising biological activity, makes it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing drug development efforts worldwide.